1-(2-methoxyphenyl)-2,5-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrole-3-carboxamide

Specification

• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 1-(2-methoxyphenyl)-2,5-dimethyl-N-(1-methylpyrazol-4-yl)pyrrole-3-carboxamide
• Standard InChI: InChI=1S/C18H20N4O2/c1-12-9-15(18(23)20-14-10-19-21(3)11-14)13(2)22(12)16-7-5-6-8-17(16)24-4/h5-11H,1-4H3,(H,20,23)
• Standard InChI Key: YBSMVQPNGLJGDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=CC=C2OC)C)C(=O)NC3=CN(N=C3)C

Introduction

1-(2-methoxyphenyl)-2,5-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrole-3-carboxamide is a complex organic compound with a molecular formula of C18H20N4O2 and a molecular weight of 324.4 g/mol. This compound combines a pyrrole ring with a pyrazole moiety, both of which are known for their diverse biological activities. The presence of a methoxyphenyl group and a methyl-substituted pyrazole ring suggests potential applications in medicinal chemistry, particularly in drug development.

Synthesis and Preparation

While specific synthesis methods for 1-(2-methoxyphenyl)-2,5-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrole-3-carboxamide are not detailed in the available literature, compounds with similar structures often involve multistep reactions. These may include condensation reactions between appropriate pyrrole and pyrazole precursors, followed by carboxamide formation.

Potential Biological Activities

Compounds with pyrrole and pyrazole rings have been explored for their pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The specific biological activities of 1-(2-methoxyphenyl)-2,5-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrole-3-carboxamide would require detailed experimental studies to elucidate its potential therapeutic applications.

Comparison with Similar Compounds

Similar compounds, such as those containing pyrazole rings, have shown promising biological activities. For example, pyrazole derivatives have been investigated for their antioxidant and anticancer properties. The unique combination of functional groups in 1-(2-methoxyphenyl)-2,5-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrole-3-carboxamide may offer distinct advantages in terms of solubility and bioactivity.

Future Research Directions

Further research on this compound should focus on its synthesis optimization, biological activity screening, and interaction studies with potential biological targets. These studies would help determine its therapeutic potential and safety profile, positioning it as a candidate for drug development.